1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[(6-chloropyridin-3-yl)sulfonyl]-1,4-diazepane

• IUPAC Name: 5-tert-butyl-3-[[4-(6-chloropyridin-3-yl)sulfonyl-1,4-diazepan-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H24ClN5O3S/c1-17(2,3)16-20-15(21-26-16)12-22-7-4-8-23(10-9-22)27(24,25)13-5-6-14(18)19-11-13/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: JDPSBOXHTNUDDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)CN2CCCN(CC2)S(=O)(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C17H24ClN5O3S
• Molecular Weight: 413.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring and the 1,4-diazepane ring in separate steps, followed by the coupling of these two components. The tert-butyl group and the sulfonyl group could be introduced at various stages of the synthesis depending on the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space. The presence of the 1,2,4-oxadiazole and 1,4-diazepane rings would impose certain constraints on the overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups. For example, the 1,2,4-oxadiazole ring might undergo reactions with nucleophiles, while the sulfonyl group could potentially be reduced.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could enhance its solubility in polar solvents.

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could be conducted to explore its synthesis, properties, and potential applications.